Cas no 1196151-17-3 (4-chloro-2,6-dimethylpyrimidine-5-carbonitrile)

4-chloro-2,6-dimethylpyrimidine-5-carbonitrile structure
1196151-17-3 structure
Product Name:4-chloro-2,6-dimethylpyrimidine-5-carbonitrile
CAS No:1196151-17-3
MF:C7H6ClN3
MW:167.595639705658
CID:2616432
PubChem ID:55250352
Update Time:2025-04-21

4-chloro-2,6-dimethylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2,6-dimethylpyrimidine-5-carbonitrile
    • AKOS006273944
    • 1196151-17-3
    • AB06107
    • DTXSID601249447
    • 4-Chloro-2,6-dimethyl-5-pyrimidinecarbonitrile
    • Inchi: 1S/C7H6ClN3/c1-4-6(3-9)7(8)11-5(2)10-4/h1-2H3
    • InChI Key: LNXQVYJSIURADC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C(C)=NC(C)=N1

Computed Properties

  • Exact Mass: 167.0250249Da
  • Monoisotopic Mass: 167.0250249Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.6Ų
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